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Compound of Interest

Compound Name: Methcillin

Cat. No.: B12296098

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of methicillin stock solutions for various laboratory applications, including microbiology
susceptibility testing and in vitro assays. Adherence to these protocols is crucial for ensuring
the accuracy and reproducibility of experimental results.

Quantitative Data Summary

Methicillin is supplied as a sodium salt, a white to off-white crystalline powder.[1] Proper
handling and storage are essential to maintain its potency.
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Solvents &
Parameter Value Source(s)

Remarks
Molecular Formula C17H10N2NaOeS - [2]
Molecular Weight 402.4 g/mol - [2]
Purity >90% Varies by supplier. [3]
Solubility
~10 mg/mL PBS (pH 7.2) [3]
=100 mg/mL DMSO [2]
~2 mg/mL Ethanol [3]

Dimethylformamide

~20 mg/mL [3]

(DMF)

Freely Soluble

Methanol, Pyridine

[1]

Slightly Soluble

Water

[4]

Storage (Solid)

-20°C

Protect from light.

Stable for = 4 years.

[3][5]

Storage (Stock

Solution)

-20°C or -80°C

Aliguot into single-use
vials to avoid freeze-
thaw cycles. Stable for
up to 3 months at
-25°C.

[5]

Aqueous solutions

Not recommended for
storage for more than

one day.

[3]05]

Working
Concentration

Varies by application

For S. aureus, a MIC
value of 2.1 pg/mL
has been reported.

For MRSA screening,

[2][6]
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oxacillin at 2 and 4

pg/ml is used.

Experimental Protocols
Safety Precautions

Methicillin sodium salt is a hazardous substance and should be handled with care.[3][7]
o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.[8]

e Handling: Avoid inhalation of dust and contact with skin and eyes.[8][9] Handle in a well-
ventilated area or a chemical fume hood.[10]

» Disposal: Dispose of waste according to institutional guidelines for chemical waste.[10]

Preparation of a 10 mg/mL Methicillin Stock Solution in
PBS

This protocol is suitable for preparing a stock solution for many microbiology applications.

Materials:

Methicillin sodium salt powder

Phosphate-buffered saline (PBS), pH 7.2, sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

0.22 um sterile syringe filter

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety
cabinet) to prevent contamination.

Weighing: Accurately weigh the desired amount of methicillin sodium salt powder. For
example, to prepare 10 mL of a 10 mg/mL stock solution, weigh 100 mg of the powder.

Dissolving: Transfer the powder to a sterile conical tube. Add the desired volume of sterile
PBS (pH 7.2). For the example above, add 10 mL of PBS.

Mixing: Vortex the tube until the powder is completely dissolved.

Sterilization: Sterilize the solution by passing it through a 0.22 um sterile syringe filter into a
new sterile conical tube. This step is critical for preventing bacterial contamination of the
stock solution.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes the risk of contamination and degradation from
repeated freeze-thaw cycles.[5]

Labeling and Storage: Clearly label each aliquot with the name of the compound,
concentration, date of preparation, and your initials. Store the aliquots at -20°C or -80°C.[5]

Preparation of a High-Concentration Stock Solution in
DMSO

For applications requiring a higher concentration, DMSO can be used as a solvent.

Materials:

Methicillin sodium salt powder

Dimethyl sulfoxide (DMSO), sterile

Sterile conical tubes

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

Aseptic Technique: Work in a sterile environment.
e Weighing: Weigh the desired amount of methicillin sodium salt powder.

e Dissolving: Add the appropriate volume of sterile DMSO to the powder in a sterile conical
tube.

o Mixing: Vortex thoroughly until the powder is completely dissolved.

» Aliquoting and Storage: Aliquot the stock solution into sterile, single-use microcentrifuge
tubes. Label them appropriately and store at -20°C or -80°C.

Note: When using a DMSO stock solution for agueous-based assays, ensure the final
concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced
cellular toxicity.[3]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for preparing a sterile methicillin stock
solution.
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Workflow for Methicillin Stock Solution Preparation

Weigh Methicillin Sodium Salt

Dissolve in Sterile Solvent
(e.g., PBS or DMSO)

Vortex to Mix Thoroughly

Filter Sterilize (0.22 pum filter)
(for aqueous solutions)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A flowchart of the methicillin stock solution preparation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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